Tert-butyl 4-(4-ethoxyphenyl)piperazine-1-carboxylate
Cat. No. B8678724
M. Wt: 306.4 g/mol
InChI Key: PDYRGSOSJTVCHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][N:11]([c:14]2[cH:15][cH:16][c:17]([OH:20])[cH:18][cH:19]2)[CH2:12][CH2:13]1.[CH2:28]([CH3:29])[I:30].[CH2:31]1[O:32][CH2:33][CH2:34][CH2:35]1.[H-:21].[Na+:22].[O:23]=[CH:24][N:25]([CH3:26])[CH3:27]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][N:11]([c:14]2[cH:15][cH:16][c:17]([O:20][CH2:28][CH3:29])[cH:18][cH:19]2)[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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CC(C)(C)OC(=O)N1CCN(c2ccc(O)cc2)CC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CCI
|
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Na+]
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CN(C)C=O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCOc1ccc(N2CCN(C(=O)OC(C)(C)C)CC2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
